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Compound of Interest

Compound Name:
N-(Pyridin-3-

yl)hydrazinecarbothioamide

Cat. No.: B1271105 Get Quote

Essential Safety and Handling Guide for N-(Pyridin-
3-yl)hydrazinecarbothioamide
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of N-(Pyridin-3-yl)hydrazinecarbothioamide. The information is compiled from

safety data for structurally similar compounds and general laboratory safety practices.

Researchers, scientists, and drug development professionals should use this as a primary

resource for safe laboratory operations involving this compound.

Compound Identification:

Chemical Name N-(Pyridin-3-yl)hydrazinecarbothioamide

CAS Number 34955-25-4[1]

Molecular Formula C6H8N4S[1]

Molecular Weight 168.22 g/mol [1]

Hazard Summary
While a specific Safety Data Sheet (SDS) for N-(Pyridin-3-yl)hydrazinecarbothioamide is not

readily available, data from analogous compounds, such as N-phenylhydrazinecarbothioamide,
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suggest that this compound may be toxic if swallowed[2][3]. Similar chemical structures also

indicate potential for skin and eye irritation[4][5]. The pyridine moiety suggests that upon

decomposition, it may emit toxic fumes of nitrogen and sulfur oxides[6].

Precautionary Statements:

P264: Wash face, hands, and any exposed skin thoroughly after handling[2][3].

P270: Do not eat, drink, or smoke when using this product[4].

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician[2]

[3].

P405: Store locked up[2][3].

P501: Dispose of contents/container to an approved waste disposal plant[2][3].

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory for all personnel handling N-
(Pyridin-3-yl)hydrazinecarbothioamide.

1. Engineering Controls:

Always handle this compound within a certified chemical fume hood to minimize inhalation

exposure.

Ensure a safety shower and eyewash station are readily accessible.

2. Personal Protective Equipment (PPE):

The following table summarizes the required PPE for handling this compound.
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Body Part Required PPE Standard/Specification

Hands

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

Must satisfy EU Directive

89/686/EEC and the standard

EN 374[5].

Eyes/Face
Safety goggles with side-

shields or a full-face shield.

Conforming to EN 166 (EU) or

NIOSH (US)[5].

Body

Laboratory coat. For larger

quantities, a chemical-resistant

apron or coveralls are

recommended.

Protective clothing against

liquid chemicals (e.g., Type 6

EN 13034:2005)[7].

Respiratory

For handling powder, a

NIOSH-approved respirator

(e.g., N95) is required to

prevent dust inhalation.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149[3].

3. Handling Procedure:

Preparation:

Designate a specific area within the fume hood for handling.

Assemble all necessary equipment and reagents before starting.

Ensure the fume hood sash is at the appropriate working height.

Weighing and Transfer:

Handle as a powder to minimize dust generation.

Use a spatula for transfers. Avoid pouring the solid.

If creating a solution, add the solid to the solvent slowly.

Post-Handling:
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Decontaminate all surfaces that may have come into contact with the chemical.

Wash hands thoroughly with soap and water after removing gloves.

4. Spill Response:

Small Spills:

Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material

(e.g., vermiculite, sand).

Carefully sweep up the material and place it in a sealed container for disposal.

Large Spills:

Evacuate the area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan
All waste containing N-(Pyridin-3-yl)hydrazinecarbothioamide must be treated as hazardous

waste.

1. Waste Segregation:

Solid Waste: Collect any unused compound, contaminated absorbents, and disposable

labware (e.g., weigh boats, gloves) in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing the compound in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

approved by your EHS department.

2. Labeling:

All waste containers must be labeled with:
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"Hazardous Waste"

The full chemical name: "N-(Pyridin-3-yl)hydrazinecarbothioamide"

The primary hazard(s) (e.g., "Toxic")

The date of accumulation.

3. Storage and Disposal:

Store waste containers in a designated, secondary containment area away from

incompatible materials.

Arrange for pickup and disposal by your institution's certified hazardous waste management

provider. Follow all local, state, and federal regulations for hazardous waste disposal[3].

Workflow and Logic Diagrams
The following diagrams illustrate the procedural flow for safely handling N-(Pyridin-3-
yl)hydrazinecarbothioamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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